Cas no 292618-32-7 (Gimatecan)
Gimatecan structure
Product Name:Gimatecan
CAS No:292618-32-7
MF:C25H25N3O5
MW:447.483106374741
CID:67509
PubChem ID:9577124
Update Time:2025-04-18
Gimatecan Chemical and Physical Properties
Names and Identifiers
-
- Gimatecan
- (4S)-11-((E)-((1,1-Dimethylethoxy)imino)methyl)-4-ethyl-4-hydroxy-1,12-dihydro-14H-pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H)-dione
- 7-[(E)-tert-butyloxyiminomethyl]-camptothecin
- (E)-7-phenyl-2-hepten-4,6-diyn-1-ol
- (E)-7-tert-butoxyiminomethyl-camptothecin
- 1-Phenyl-hepten-(5)-trans-diin-(1.3)-ol-(7)
- 2-Heptene-4,6-diyn-1-ol,7-phenyl-,(E)
- 7-(t-butoxy)iminomethylcamptothecin
- 7-hydroxy-1-phenyl-hept-5E-ene-1,3-diyne
- 7-Phenyl-hept-2t-en-4,6-diin-1-ol
- 7-phenyl-hept-2t-ene-4,6-diyn-1-ol
- 7-tert-butoxyiminomethylcamptothecin
- ST1481
- trans-1-Hydroxy-7-phenyl-hepten-(2)-diin-(4,6)
- trans-7-Phenyl-hepten-(2)-diin-(4.6)-ol-(1)
- NCGC00253588-01
- NSC793724
- ST-1481
- DTXSID0057702
- 1H-Pyrano(3',4':6,7)indolizino(1,2-b)quinoline-11-carboxaldehyde, 4-ethyl-3,4,12,14-tetrahydro-4-hydroxy-3,14-dioxo-, 11-(O-(1,1-dimethylethyl)oxime), (4S)-
- NSC-793724
- DB06721
- CHEMBL113051
- CPT 184
- CS-0006524
- 7KKS9R192F
- GIMATECAN [WHO-DD]
- DTXCID8031491
- Gimatecan [INN]
- (19S)-19-ethyl-19-hydroxy-10-[(E)-(2-methylpropan-2-yl)oxyiminomethyl]-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,15(20)-heptaene-14,18-dione
- SCHEMBL130586
- LBQ-707
- LBQ707
- CPT-184
- LBQ 707
- Tox21_113726
- 292618-32-7
- GIMATECAN [MART.]
- HY-B0063
- 292620-90-7
- 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-11-carboxaldehyde, 4-ethyl-3,4,12,14-tetrahydro-4-hydroxy-3,14-dioxo-, 11-[O-(1,1-dimethylethyl)oxime], [C(E),4S]-
- 1H-Pyrano(3',4':6,7)indolizino(1,2-b)quinoline-11-carboxaldehyde, 4-ethyl-3,4,12,14-tetrahydro-4-hydroxy-3,14-dioxo-, 11-(O-(1,1-dimethylethyl)oxime), (C(E),4S)-
- AKOS040744810
- MS-28097
- ST 1481
- UNII-7KKS9R192F
- 7-t-Butoxyiminomethylcamptothecin
- CAS-292618-32-7
- DA-73719
-
- Inchi: 1S/C25H25N3O5/c1-5-25(31)18-10-20-21-16(12-28(20)22(29)17(18)13-32-23(25)30)15(11-26-33-24(2,3)4)14-8-6-7-9-19(14)27-21/h6-11,31H,5,12-13H2,1-4H3/b26-11+/t25-/m0/s1
- InChI Key: UIVFUQKYVFCEKJ-OPTOVBNMSA-N
- SMILES: O1C([C@](CC)(C2C=C3C4C(=C(/C=N/OC(C)(C)C)C5C=CC=CC=5N=4)CN3C(C=2C1)=O)O)=O
Computed Properties
- Exact Mass: 447.17900
- Monoisotopic Mass: 447.179
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 4
- Complexity: 948
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101A^2
- XLogP3: 2
Experimental Properties
- Density: 1.38
- Boiling Point: 780.616°C at 760 mmHg
- Flash Point: 425.901°C
- Refractive Index: 1.667
- PSA: 103.01000
- LogP: 3.22860
Gimatecan Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-B0063-5mg |
Gimatecan |
292618-32-7 | 99.28% | 5mg |
¥3500 | 2024-04-18 | |
| ChemScence | CS-0006524-5mg |
Gimatecan |
292618-32-7 | 99.20% | 5mg |
$350.0 | 2022-04-27 | |
| MedChemExpress | HY-B0063-10mM*1 mL in DMSO |
Gimatecan |
292618-32-7 | 99.20% | 10mM*1 mL in DMSO |
¥3850 | 2023-08-31 | |
| MedChemExpress | HY-B0063-1mg |
Gimatecan |
292618-32-7 | 99.28% | 1mg |
¥1400 | 2024-04-18 | |
| MedChemExpress | HY-B0063-10mg |
Gimatecan |
292618-32-7 | 99.28% | 10mg |
¥5800 | 2024-04-18 | |
| MedChemExpress | HY-B0063-25mg |
Gimatecan |
292618-32-7 | 99.20% | 25mg |
¥11000 | 2023-08-31 | |
| 1PlusChem | 1P002YC8-5mg |
1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-11-carboxaldehyde, 4-ethyl-3,4,12,14-tetrahydro-4-hydroxy-3,14-dioxo-, 11-[O-(1,1-dimethylethyl)oxime], [C(E),4S]- |
292618-32-7 | 98% | 5mg |
$446.00 | 2024-05-06 | |
| 1PlusChem | 1P002YC8-10mg |
1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-11-carboxaldehyde, 4-ethyl-3,4,12,14-tetrahydro-4-hydroxy-3,14-dioxo-, 11-[O-(1,1-dimethylethyl)oxime], [C(E),4S]- |
292618-32-7 | 98% | 10mg |
$651.00 | 2024-05-06 | |
| 1PlusChem | 1P002YC8-25mg |
1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-11-carboxaldehyde, 4-ethyl-3,4,12,14-tetrahydro-4-hydroxy-3,14-dioxo-, 11-[O-(1,1-dimethylethyl)oxime], [C(E),4S]- |
292618-32-7 | 98% | 25mg |
$1029.00 | 2024-05-06 | |
| 1PlusChem | 1P002YC8-50mg |
1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-11-carboxaldehyde, 4-ethyl-3,4,12,14-tetrahydro-4-hydroxy-3,14-dioxo-, 11-[O-(1,1-dimethylethyl)oxime], [C(E),4S]- |
292618-32-7 | 98% | 50mg |
$1385.00 | 2024-05-06 |
Gimatecan Related Literature
-
Matthew A. J. Duncton Med. Chem. Commun. 2011 2 1135
-
Mark S. Butler,Avril A. B. Robertson,Matthew A. Cooper Nat. Prod. Rep. 2014 31 1612
-
Ghodrat Mahmoudi,Ennio Zangrando,Antonio Bauzá,Waldemar Maniukiewicz,Rosa Carballo,Atash V. Gurbanov,Antonio Frontera CrystEngComm 2017 19 3322
-
Mark S. Butler Nat. Prod. Rep. 2008 25 475
-
Mark S. Butler Nat. Prod. Rep. 2005 22 162
292618-32-7 (Gimatecan) Related Products
- 123948-87-8(Topotecan)
- 110351-92-3((R)-(-)-Camptothecin)
- 1217633-65-2((R)-7-Ethyl Camptothecin)
- 190710-79-3(N-Desmethyl Topotecan)
- 1217633-79-8(N-Desmethyl Topotecan-d3 (>90%))
- 78287-27-1(7-Ethylcamptothecin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent